Cas no 443872-86-4 ((2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde)

• Product Name: (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde
• CAS No: 443872-86-4
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 875996
• Update Time: 2026-04-29

(2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-Chloro-2-hydroxyphenyl)-2-methylacrylaldehyde
• 3-(5-chloro-2-hydroxyphenyl)-2-methylprop-2-enal
• (2E)-3-(5-CHLORO-2-HYDROXYPHENYL)-2-METHYLACRYLALDEHYDE
• AC1LIQNQ
• AG-F-55818
• CTK4I8150
• (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde

Computed Properties

• Exact Mass: 196.02900

Experimental Properties

• PSA: 37.30000
• LogP: 2.64780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde

(2E)-3-(5-Chloro-2-Hydroxyphenyl)-2-Methylacrylaldehyde: A Comprehensive Overview

Introduction

The compound 443872-86-4, also known as (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its structure, reactivity, and functional applications.

Chemical Structure and Properties

443872-86-4 features a conjugated enal system, which is a key structural motif responsible for its reactivity and stability. The molecule consists of a 5-chloro-2-hydroxyphenyl group attached to a methylacrylaldehyde moiety. This combination imparts unique electronic properties, making it an excellent candidate for various chemical transformations. The E configuration of the double bond (as indicated by the (2E) designation) plays a crucial role in determining its stereochemical behavior and interaction with other molecules.

Synthesis and Characterization

The synthesis of (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent studies have focused on optimizing these processes to improve yield and purity. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for characterization, ensuring precise determination of molecular weight and structural integrity.

Applications in Pharmaceutical Research

One of the most promising areas of application for this compound is in drug discovery. The presence of the 5-chloro-2-hydroxyphenyl group provides opportunities for targeting specific biological pathways. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory responses. Additionally, its reactivity as an aldehyde makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Role in Materials Science

In materials science, 443872-86-4 has been investigated for its potential as a building block in polymer chemistry. Its conjugated system allows for efficient electron delocalization, which is advantageous in the development of conductive polymers. Recent studies have demonstrated its use in creating stimuli-responsive materials that can alter their properties under specific environmental conditions, such as temperature or pH changes.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde is crucial. Research has focused on assessing its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, though further studies are needed to fully characterize its environmental footprint.

Conclusion

In conclusion, (2E)-3-(5-chloro-2-hydroxyphenyl)-2-methylacrylaldehyde (CAS No: 443872-86-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in contemporary research and development efforts. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, solidifying its position as a key player in modern chemistry.